(E)-1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C16H17N3O3S/c1-21-15-16(18-8-7-17-15)22-12-6-9-19(11-12)14(20)5-4-13-3-2-10-23-13/h2-5,7-8,10,12H,6,9,11H2,1H3/b5-4+
• InChI Key: UMJAMVFANCHHGO-SNAWJCMRSA-N
• Canonical SMILES: COC1=NC=CN=C1OC2CCN(C2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: COC1=NC=CN=C1OC2CCN(C2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol

Description

(E)-1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H17N3O3S and its molecular weight is 331.39. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Compounds structurally related to (E)-1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one have been explored for their potential in treating various diseases due to their significant biological activities. For instance, pyridine derivatives have been synthesized and tested for their antimicrobial activity, showing variable and modest activity against different strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011). Another research synthesized pyrazolo[3,4-b]pyridines as potent and selective inhibitors of A1 adenosine receptors, which are crucial for cardiovascular and CNS disorders, highlighting the therapeutic potential of such compounds (Manetti et al., 2005).

Organic Synthesis and Chemical Properties

The synthetic strategies for compounds with similar structures involve novel methodologies, including environmentally benign, efficient, and convenient routes. For example, a facile, regioselective synthesis of pyrazolo[1,5-a]pyrimidine analogs showcasing their anti-inflammatory and anti-cancer activities has been developed, demonstrating the versatility of these compounds in drug discovery (Kaping et al., 2016). The synthesis of new visnagen and khellin furochromone pyrimidine derivatives, alongside their analgesic and anti-inflammatory activities, further exemplifies the broad applicational scope of such molecules (Abu-Hashem & Youssef, 2011).

Material Science and Electrochemical Applications

Compounds with similar chemical structures have been used in material science, particularly in the development of high-contrast electrochromic devices. For instance, applications of dithienylpyrroles-based electrochromic polymers in electrochromic devices have been reported, showcasing the potential of such organic materials in smart windows and display technologies (Su, Chang, & Wu, 2017).